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Compound of Interest

Compound Name: L-368,899 hydrochloride

Cat. No.: B608419

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Preterm labor is a significant clinical challenge, contributing substantially to neonatal morbidity
and mortality. The neurohormone oxytocin plays a pivotal role in initiating and sustaining
uterine contractions during parturition through its interaction with the oxytocin receptor (OTR), a
G-protein coupled receptor (GPCR) predominantly expressed in the myometrium.
Consequently, antagonism of the OTR presents a logical therapeutic strategy for the
management of preterm labor. This technical guide provides a comprehensive overview of the
preclinical pharmacology of L-368,899 hydrochloride, a potent, selective, and orally
bioavailable non-peptide oxytocin receptor antagonist.

Core Data Summary

The following tables summarize the key quantitative data from preclinical evaluations of L-
368,899 hydrochloride, facilitating a clear comparison of its pharmacological properties across
different experimental systems.

Table 1: Receptor Binding Affinity of L-368,899
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Tissue/Recept

Species Radioligand Parameter Value (nM)
or
Rat Uterus [BH]Oxytocin ICso 8.9[11[2]
Human Uterus [®H]Oxytocin ICso 26[1][2]
Rat Uterus [3H]Oxytocin Ki 3.6
Human Uterus [BH]Oxytocin Ki 13
Coyote OXTR 125-QVTA Ki 12.38(3]
Vasopressin Via -
Human ) Not Specified ICso 510[1]
(Liver)
Vasopressin V2 -~
Human ) Not Specified ICso 960[1]
(Kidney)
Vasopressin Via -
Rat ) Not Specified ICs0 890[1]
(Liver)
Vasopressin V2 -
Rat ] Not Specified ICso 2400[1]
(Kidney)
Coyote AVPR1la 125]-LVA Ki 511.6[3]

Table 2: In Vitro and In Vivo Tocolytic Efficacy of L-

368,899
Model System Species Parameter Value
Isolated Uterus Rat PA2 8.9
Anesthetized Rat (i.v.) Rat ADso 350 ug/kg
Anesthetized Rat (i.d.) Rat ADso 7 mg/kg
Pregnant Rhesus
) Rhesus Macaque ADso 27 pg/kg
Macaque (i.v.)
In situ Uterus (i.v.) Rat EDso 0.35 mg/kg
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CL Bioavail
. Dose . Vdss -
Species  Sex Route t% (hr) (mL/min ability
(mglkg) (L/kg)

Ikg) (%)
Rat Female 5 Oral ~2 23-36 2.0-2.6 14[1][4]
Rat Male 5 Oral ~2 23-36 2.0-2.6 18[1][4]
Rat Female 25 Oral ~2 23-36 2.0-2.6 17[1]
Rat Male 25 Oral ~2 23-36 2.0-2.6 41[1][4]
Dog Female 1,25,10 v ~2 23-36 3.4-4.9 -
Dog Female 5 Oral ~2 23-36 3.4-4.9 17[4]
Dog Female 33 Oral ~2 23-36 3.4-4.9 41[4]

Signaling Pathways and Experimental Workflows
Oxytocin Receptor Signaling Pathway

L-368,899 exerts its tocolytic effect by competitively antagonizing the oxytocin receptor. The

binding of oxytocin to its receptor primarily activates the Gq alpha subunit of the heterotrimeric

G protein. This initiates a downstream signaling cascade culminating in myometrial contraction.

The key steps in this pathway are depicted in the following diagram.

Click to download full resolution via product page

Caption: Oxytocin receptor signaling cascade and the inhibitory action of L-368,899.

© 2025 BenchChem. All rights reserved.

3/6

Tech Support


https://www.researchgate.net/figure/Schematic-diagram-of-OTR-linked-signaling-pathways-Oxytocin-receptor-OTR-activation_fig2_45183667
https://karger.com/nen/article/114/2/134/864533/Dual-Oxytocin-Receptor-G-Protein-Signaling-in-the
https://www.researchgate.net/figure/Schematic-diagram-of-OTR-linked-signaling-pathways-Oxytocin-receptor-OTR-activation_fig2_45183667
https://karger.com/nen/article/114/2/134/864533/Dual-Oxytocin-Receptor-G-Protein-Signaling-in-the
https://www.researchgate.net/figure/Schematic-diagram-of-OTR-linked-signaling-pathways-Oxytocin-receptor-OTR-activation_fig2_45183667
https://www.researchgate.net/figure/Schematic-diagram-of-OTR-linked-signaling-pathways-Oxytocin-receptor-OTR-activation_fig2_45183667
https://karger.com/nen/article/114/2/134/864533/Dual-Oxytocin-Receptor-G-Protein-Signaling-in-the
https://karger.com/nen/article/114/2/134/864533/Dual-Oxytocin-Receptor-G-Protein-Signaling-in-the
https://karger.com/nen/article/114/2/134/864533/Dual-Oxytocin-Receptor-G-Protein-Signaling-in-the
https://www.benchchem.com/product/b608419?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Workflow: In Vitro Myometrial Contraction

Assay
The following diagram illustrates a typical workflow for assessing the inhibitory effect of L-

368,899 on oxytocin-induced myometrial contractions in vitro.

Uterine Tissue Isolation
(e.g., from estrogen-primed rats)

!

Myometrial Strip Preparation

!

Mounting in Organ Bath
(Physiological Salt Solution, 37°C, aerated)

!

Equilibration and Baseline
Contraction Recording

Addition of L-368,899 (Test)
or Vehicle (Control)

Addition of Oxytocin
(to induce contraction)

Measurement of Contraction
(Force and Frequency)

Data Analysis

(pA2 determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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